Cas no 50428-14-3 (Dehydronitroso Nifedipine)

Dehydronitroso Nifedipine Properties

Names and Identifiers

• Nifedipine Nitrosophenylpyridine Analog
• 2,6-NTP
• DNPDC
• Dehydronitroso Nifedipine
• Dimethyl 2,6-dimethyl-4-(2-nitrosophenyl)-3,5-pyridinedicarboxylate
• dimethyl 2,6-dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate
• Nifedipine impurity B
• 4-(2-Nitrosophenyl)-2,6-dimethyl-3,5-dimethoxycarbonylpyridine
• A899730
• SCHEMBL744281
• Dimethyl-2,6-Dimethyl-4-(2-Nitrosophenyl) Pyridine-3,5-Dicarboxylate
• DTXSID50198466
• nitrosonifedipine
• 23N9NLY17F
• Nifedipine Imp. B (EP); Nifedipine Nitrosophenylpyridine Analog; Dimethyl 2,6-Dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate; Nitrosophenylpyridine Analogue of Nifedipine; Nifedipine Impurity B
• NIFEDIPINE IMPURITY B [EP IMPURITY]
• 2,6-Dimethyl-4-(2'-nitrosophenyl)-3,5-pyridinedicarboxylic acid dimethyl ester
• 2,6-Ntp
• 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-(2-nitrosophenyl)-, dimethyl ester
• 2,6-dimethyl-3,5-dimethoxycarbonyl-4-(2-nitrosophenyl)pyridine
• FT-0665631
• AS-82953
• DehydronitrosoNifedipine
• 3,5-PYRIDINEDICARBOXYLIC ACID, 2,6-DIMETHYL-4-(2-NITROSOPHENYL)-, 3,5-DIMETHYL ESTER
• Nifedipine impurity B, European Pharmacopoeia (EP) Reference Standard
• NIFEDIPINE MAJOR DEGRADANT
• F19299
• 50428-14-3
• UNII-23N9NLY17F
• Dimethyl 2,6-Dimethyl-4-(2-nitrosophenyl)pyridine-3,5-dicarboxylate (Nitrosophenylpyridine Analogue of Nifedipine)
• DS-017269
• STL450974
• +Expand

• MDL： MFCD22572715
• InChIKey： MUZLTKGYFZENFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16N2O5/c1-9-13(16(20)23-3)15(11-7-5-6-8-12(11)19-22)14(10(2)18-9)17(21)24-4/h5-8H,1-4H3
• SMILES： CC1=NC(=C(C(=C1C(=O)OC)C2=CC=CC=C2N=O)C(=O)OC)C

Computed Properties

• Exact Mass: 328.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 328.106
• Heavy Atom Count: 24
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• LogP: 3.33650
• PSA: 94.92000
• Refractive Index: 1.579
• Boiling Point: 449°C at 760 mmHg
• Melting Point: 93 ºC
• Flash Point: 225.3°C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Dehydronitroso Nifedipine Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Risk Phrases： 22-36/37/38
• Signal Word：warning

Dehydronitroso Nifedipine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%